Cas no 1361479-52-8 (6-Hydroxy-5-(perchlorophenyl)picolinic acid)

• Product Name: 6-Hydroxy-5-(perchlorophenyl)picolinic acid
• CAS No: 1361479-52-8
• MF: C₁₂H₄Cl₅NO₃
• MW: 387.430058479309
• CID: 4920205
• Update Time: 2025-05-19

6-Hydroxy-5-(perchlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-5-(perchlorophenyl)picolinic acid

• Inchi： 1S/C12H4Cl5NO3/c13-6-5(7(14)9(16)10(17)8(6)15)3-1-2-4(12(20)21)18-11(3)19/h1-2H,(H,18,19)(H,20,21)
• InChI Key： PORRWICWVAAXOP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(C(=O)O)NC1=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 519
• XLogP3: 4.7
• Topological Polar Surface Area: 66.4

Additional information on 6-Hydroxy-5-(perchlorophenyl)picolinic acid

Introduction to 6-Hydroxy-5-(perchlorophenyl)picolinic Acid (CAS No. 1361479-52-8)

6-Hydroxy-5-(perchlorophenyl)picolinic acid, identified by its Chemical Abstracts Service (CAS) number 1361479-52-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its fused ring structure incorporating a picolinic acid moiety, which is further functionalized by a hydroxyl group and a perchlorophenyl substituent. The unique structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents and biochemical probes.

The perchlorophenyl group in the molecular structure of 6-Hydroxy-5-(perchlorophenyl)picolinic acid contributes to its distinct electronic and steric properties, which can influence its interactions with biological targets. This substitution pattern is often exploited in medicinal chemistry to modulate binding affinity and selectivity, making the compound an attractive scaffold for drug discovery. Recent studies have highlighted the potential of such structurally complex molecules in addressing multifaceted biological pathways, particularly those involving inflammation, oxidative stress, and metabolic disorders.

In the realm of academic research, 6-Hydroxy-5-(perchlorophenyl)picolinic acid has been investigated for its pharmacological profile. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory responses. The hydroxyl group and the electron-withdrawing nature of the perchlorophenyl moiety are believed to play crucial roles in modulating enzyme kinetics, thereby potentially reducing pro-inflammatory cytokine production. Such findings align with the growing interest in developing small-molecule inhibitors that target key regulatory enzymes in inflammatory pathways.

Moreover, the picolinic acid core of 6-Hydroxy-5-(perchlorophenyl)picolinic acid shares structural similarities with natural compounds that have been demonstrated to possess antioxidant properties. Picolinic acid derivatives are known to interact with metal ions and redox-active species, which are often implicated in oxidative stress-related diseases. The presence of the hydroxyl group in this compound may enhance its ability to scavenge reactive oxygen species (ROS), thereby contributing to cellular protection against oxidative damage. This dual functionality—both inhibiting inflammatory pathways and mitigating oxidative stress—positions 6-Hydroxy-5-(perchlorophenyl)picolinic acid as a versatile candidate for therapeutic intervention.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the molecular interactions involving 6-Hydroxy-5-(perchlorophenyl)picolinic acid. Molecular docking simulations have been employed to predict its binding affinity with various biological targets, including enzymes and receptors involved in metabolic disorders. These simulations have revealed that the compound can engage with multiple binding pockets on its targets, suggesting potential for broad-spectrum activity. Such insights are invaluable for guiding experimental design and optimizing lead compounds for further development.

The synthesis of 6-Hydroxy-5-(perchlorophenyl)picolinic acid represents another area of active investigation. Researchers have developed multi-step synthetic routes that leverage modern organic chemistry techniques to achieve high yields and purity. The introduction of the perchlorophenyl group poses a synthetic challenge due to its stability and reactivity requirements. However, recent methodologies have demonstrated effective strategies for incorporating this moiety while maintaining structural integrity. These synthetic advancements not only enhance accessibility but also pave the way for large-scale production necessary for preclinical and clinical studies.

In conclusion, 6-Hydroxy-5-(perchlorophenyl)picolinic acid (CAS No. 1361479-52-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups—hydroxyl, perchlorophenyl, and picolinic acid—makes it a versatile scaffold for drug discovery targeting inflammation and oxidative stress-related diseases. Ongoing research continues to elucidate its pharmacological mechanisms and optimize synthetic pathways, positioning it as a promising candidate for future therapeutic applications.